Cas no 2229268-73-7 (3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229268-73-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6132167
• PubChem ID: 165668068
• Update Time: 2025-07-24

3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid
• 2229268-73-7
• EN300-1740839

• Inchi： 1S/C14H18O3/c1-14(2,12(15)13(16)17)11-6-4-3-5-10(11)9-7-8-9/h3-6,9,12,15H,7-8H2,1-2H3,(H,16,17)
• InChI Key： UVDRPKGFEGNDCP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid

Comprehensive Overview of 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229268-73-7)

3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229268-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a cyclopropylphenyl moiety coupled with a hydroxy-methylbutanoic acid backbone, making it a subject of interest for drug discovery and metabolic studies. Researchers are particularly intrigued by its stereochemistry, which may influence its biological activity and pharmacokinetic profile.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid aligns with this trend, as its structure suggests potential interactions with enzymes or receptors involved in inflammatory pathways. This has led to its exploration in conditions such as autoimmune disorders and metabolic diseases, where modulating specific biochemical pathways is critical.

The synthesis of CAS No. 2229268-73-7 involves multi-step organic reactions, often starting with the preparation of the 2-cyclopropylphenyl intermediate. Key steps include Grignard reactions, hydroxylation, and carboxylation, ensuring high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its identity and assess its stability under various conditions. These methods are essential for ensuring the compound's suitability for further preclinical and clinical studies.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid?" Current research suggests its role as a potential intermediate in the synthesis of bioactive molecules, particularly those targeting G-protein-coupled receptors (GPCRs). GPCRs are a major focus in drug development due to their involvement in numerous physiological processes. Additionally, its hydroxy acid functionality may contribute to its ability to chelate metal ions, opening doors for applications in metal-organic frameworks (MOFs) or catalysis.

Another hot topic is the compound's environmental impact and biodegradability. With increasing regulatory scrutiny on chemical sustainability, researchers are evaluating the ecological footprint of 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid. Preliminary studies indicate that it may undergo aerobic degradation under certain conditions, but further data is needed to confirm its long-term environmental safety. This aligns with the broader industry shift toward green chemistry and sustainable synthesis practices.

From a commercial perspective, CAS No. 2229268-73-7 is primarily supplied by specialized fine chemical manufacturers catering to the pharmaceutical and research sectors. Its pricing and availability are influenced by factors such as raw material costs, synthesis complexity, and demand from academic and industrial labs. Companies offering this compound often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring reliability for critical applications.

In summary, 3-(2-cyclopropylphenyl)-2-hydroxy-3-methylbutanoic acid represents a promising candidate for further scientific exploration. Its structural versatility, combined with growing interest in targeted therapies and sustainable chemistry, positions it as a valuable asset in modern research. As studies progress, its potential to address unmet medical needs and contribute to innovative material science will likely become even more apparent.